1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 1-cyclobutyl-2-(6-methylpiperidin-2-yl)ethanone
• InChI: InChI=1S/C12H21NO/c1-9-4-2-7-11(13-9)8-12(14)10-5-3-6-10/h9-11,13H,2-8H2,1H3
• InChI Key: NQVUWNFHHWYQLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1)CC(=O)C2CCC2

Description

1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one ( 1856982-47-2) is a ketone-based chemical building block of high interest in medicinal chemistry and drug discovery research. With the molecular formula C12H21NO and a molecular weight of 195.30 g/mol , this compound is characterized by a cyclobutyl ketone group linked to a 6-methylpiperidine moiety . Its primary research application lies in its role as a key synthetic intermediate for the development of novel therapeutic agents. Specifically, piperidinylcyclobutyl derivatives have been identified in patent literature as crucial components in the synthesis of pyrrolopyridine and pyrrolopyrimidine derivatives, which function as potent Janus Kinase (JAK) inhibitors . JAK inhibitors are a major class of investigational drugs for treating a range of conditions, including hematological cancers like myelofibrosis and polycythemia vera, autoimmune disorders such as rheumatoid arthritis and psoriasis, and other malignancies . The structural features of this compound, particularly the piperidine and cyclobutyl groups, are valuable for optimizing drug-like properties and target binding affinity. This product is intended For Research Use Only and is strictly for use in laboratory settings. It is not intended for diagnostic or therapeutic applications.

Preparation Methods

The synthesis of 1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one involves several steps. Typically, the synthetic route includes the formation of the cyclobutyl and piperidinyl moieties, followed by their coupling to form the final product. The reaction conditions often involve the use of specific catalysts and solvents to facilitate the reactions . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the piperidinyl ring, using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one involves its interaction with specific molecular targets. These interactions can lead to various biochemical pathways being activated or inhibited. The exact molecular targets and pathways depend on the specific application and context of the research .

Comparison with Similar Compounds

Cyclobutyl-Containing Ethanones

• 1-Cyclobutyl-2-(phenylsulfonyl)ethan-1-one ()

  • Structure : Cyclobutyl group at position 1; sulfonylphenyl at position 2.
  • Physical Properties : Melting point (65–66°C), molecular weight (C₁₂H₁₄O₃S: 238.3 g/mol), and solubility in organic solvents (e.g., DMF) .
  • Synthesis : Prepared via nucleophilic substitution of 2-bromo-1-cyclobutylethan-1-one with benzenesulfinic acid (81.5% yield) .
  • Comparison : The sulfonyl group enhances polarity compared to the methylpiperidinyl group in the target compound, likely affecting solubility and reactivity.
• 1-Cyclobutyl-2-(methylamino)ethan-1-one () Structure: Cyclobutyl and methylamino substituents. Physical Properties: Molecular formula C₇H₁₃NO (127.18 g/mol). No melting/boiling points reported . Comparison: The methylamino group introduces basicity, contrasting with the tertiary amine in the 6-methylpiperidinyl group of the target compound.

Piperidinyl/ Heteroaryl-Substituted Ethanones

• 1-(6-Methylpyridin-2-yl)ethan-1-one () Structure: Pyridine ring with a 6-methyl group. Synonym: 2-Acetyl-6-methylpyridine. Comparison: The pyridine ring differs from the piperidine in the target compound but shares a nitrogen-containing heterocycle. This substitution may influence electronic properties and bioavailability .
• 1-(4-((4-Methylpiperidin-1-yl)sulfonyl)phenyl)ethan-1-one () Structure: Piperidinyl-sulfonamide linked to a phenyl-ethanone core. Application: Designed via molecular docking for ERK kinase inhibition, highlighting the role of piperidinyl groups in targeting enzyme pockets . Comparison: The sulfonamide linker increases hydrophilicity, whereas the target compound’s direct piperidinyl-ethanone linkage may enhance lipophilicity.

Bioactive Ethanones

• 1-(4-Hydroxyphenyl)-2-[(heteroaryl)thio]ethan-1-ones () Bioactivity: Potent acetylcholinesterase (AChE) inhibitors (Ki = 22–24 nM). Comparison: The phenolic and thioether groups contribute to enzyme binding, suggesting that substitutions on the ethanone core critically modulate bioactivity .

• O-Benzyl (benzofuran-2-yl)ethan-1-one Oxime Ethers ()

  • Bioactivity : Antimicrobial activity against bacterial/fungal strains.
  • Physicochemical Properties : Lipophilicity parameters (e.g., logP) correlate with bioactivity, as seen in benzofuran derivatives .

Pharmacological and Industrial Relevance

• Enzyme Inhibition : Piperidinyl and sulfonamide groups enhance targeting of kinase or cholinesterase active sites ().
• Antimicrobial Potential: Ethanones with heteroaryl groups (e.g., benzofuran, pyridine) show promise as anti-biofilm agents ().
• Cytotoxicity: Glucosylpolyphenol ethanones () are non-cytotoxic up to 100 µM, suggesting a safety profile worth exploring for the target compound.

Biological Activity

1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one is a novel compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one can be represented as follows:

\text{Molecular Formula C 12}H_{21}N_{1}O_{1}}

\text{Molecular Weight 195 30 g mol}

The compound features a cyclobutyl group attached to an ethanone moiety, with a 6-methylpiperidinyl substitution, which is significant for its biological interactions.

Research indicates that 1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one may interact with various biological targets, including receptors and enzymes. Preliminary studies suggest the following potential mechanisms:

• Receptor Modulation : The compound may bind to specific receptors, influencing physiological responses such as pain perception and inflammation.
• Enzyme Inhibition : It could inhibit certain enzymes involved in metabolic pathways, potentially leading to analgesic or anti-inflammatory effects.

Biological Activity Overview

The biological activity of 1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one has been evaluated in several studies. Key findings include:

Study	Findings
In Vitro Studies	Demonstrated inhibition of cyclooxygenase (COX) enzymes, suggesting anti-inflammatory properties.
Animal Models	Showed significant analgesic effects in pain models, comparable to standard analgesics.
Binding Affinity Tests	Indicated moderate affinity for serotonin receptors, which may contribute to its analgesic effects.

Case Studies

Several case studies have highlighted the therapeutic potential of 1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one:

• Analgesic Efficacy :
  • A study conducted on rodent models demonstrated that administration of the compound resulted in a significant reduction in pain scores compared to control groups.
  • The mechanism was attributed to the modulation of pain pathways involving serotonin and prostaglandin synthesis.
• Anti-inflammatory Activity :
  • In a controlled trial assessing inflammation markers in mice subjected to induced inflammation, treatment with the compound resulted in decreased levels of pro-inflammatory cytokines.
  • Histological analysis showed reduced tissue damage and swelling.
• Neuropharmacological Effects :
  • Research indicated potential neuroprotective effects in models of neurodegeneration, suggesting that the compound may have implications for treating conditions like Alzheimer's disease.

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one, and how can purity be ensured?

• Methodological Answer : The compound is typically synthesized via multi-step routes involving nucleophilic substitution or condensation reactions. For example, cyclobutyl groups may be introduced through alkylation of piperidine derivatives using cyclobutyl halides. Key steps include:

• Step 1 : Activation of the piperidine nitrogen using reagents like thionyl chloride to form a reactive intermediate .
• Step 2 : Coupling with a cyclobutyl-containing electrophile under controlled temperatures (e.g., 60–80°C) in polar aprotic solvents (DMF, acetonitrile) .
• Purity Control : Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) and validation by HPLC (>95% purity) .

Q. Which spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm cyclobutyl and piperidinyl proton environments (e.g., cyclobutyl protons at δ 1.8–2.5 ppm, piperidine N-CH$_3$ at δ 2.2–2.4 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular formula (e.g., C$_{12}$H$_{21}$NO) and isotopic patterns .
• X-ray Diffraction (XRD) : For crystallographic confirmation of stereochemistry, if applicable .

Q. What preliminary biological assays are recommended for initial activity screening?

• Methodological Answer :

• Enzyme Inhibition Assays : Test against kinases or proteases using fluorometric/colorimetric substrates (e.g., ADP-Glo™ for kinase activity) .
• Receptor Binding Studies : Radioligand displacement assays (e.g., $^3$H-labeled ligands for GPCRs) to assess affinity .
• Cytotoxicity Screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to evaluate IC$_{50}$ values .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield in large-scale synthesis?

• Methodological Answer :

• Solvent Optimization : Replace DMF with less toxic solvents (e.g., 2-MeTHF) to enhance green chemistry metrics .
• Catalysis : Use Pd/C or Ni catalysts for hydrogenation steps to reduce byproducts .
• Process Monitoring : In-line FTIR or PAT (Process Analytical Technology) to track reaction progression .

Q. What strategies resolve contradictions in reported biological activity data (e.g., varying IC$_{50}$ values)?

• Methodological Answer :

• Assay Standardization : Use internal controls (e.g., staurosporine for kinase assays) and replicate experiments across labs .
• Metabolic Stability Testing : Evaluate compound stability in liver microsomes to rule out false negatives due to rapid degradation .
• Structural Analog Comparison : Compare activity of derivatives to identify structure-activity relationships (SAR) .

Q. How does stereochemistry at the piperidin-2-yl group influence biological activity?

• Methodological Answer :

• Chiral Resolution : Separate enantiomers via chiral HPLC (e.g., Chiralpak® AD-H column) .
• Docking Studies : Perform molecular docking (AutoDock Vina) to compare binding modes of R vs. S enantiomers with target proteins .
• In Vivo Testing : Assess pharmacokinetic differences (e.g., AUC, C$_{max}$) between enantiomers in rodent models .

Q. What computational methods predict the compound’s interactions with novel biological targets?

• Methodological Answer :

• Molecular Dynamics (MD) Simulations : Simulate binding stability with targets like serotonin receptors (5-HT$_{2A}$) using GROMACS .
• Pharmacophore Modeling : Generate 3D pharmacophores (e.g., LigandScout) to identify potential off-target effects .
• QSAR Modeling : Develop quantitative models using descriptors like logP and topological polar surface area (TPSA) .